Cas no 1606-49-1 (1,4,5,6-Tetrahydropyrimidine)
1,4,5,6-Tetrahydropyrimidine is a heterocyclic organic compound featuring a partially saturated pyrimidine ring structure. This scaffold is of significant interest in medicinal and synthetic chemistry due to its versatility as a building block for pharmaceuticals, agrochemicals, and specialty materials. The compound’s structural rigidity and nitrogen-rich framework make it a valuable intermediate in the synthesis of bioactive molecules, including potential drug candidates. Its reactivity allows for selective functionalization, enabling the development of diverse derivatives. Additionally, 1,4,5,6-tetrahydropyrimidine exhibits favorable stability under standard conditions, facilitating handling and storage. Researchers value its utility in constructing complex heterocyclic systems for applications in catalysis, ligand design, and material science.
1,4,5,6-Tetrahydropyrimidine structure
Product name:1,4,5,6-Tetrahydropyrimidine
CAS No:1606-49-1
MF:C4H8N2
MW:84.1197204589844
MDL:MFCD00012098
CID:216671
1,4,5,6-Tetrahydropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 1,4,5,6-Tetrahydropyrimidine
- 1,4,5,6-Tetrahydropy
- Pyrimidine,1,4,5,6-tetrahydro-
-
- MDL： MFCD00012098
- Inchi： InChI=1S/C4H8N2/c1-2-5-4-6-3-1/h4H,1-3H2,(H,5,6)
- InChI Key： VBXZSFNZVNDOPB-UHFFFAOYSA-N
- SMILES： C1CNC=NC1
Computed Properties
- Exact Mass: 84.06870
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 58.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.024 g/mL at 25 °C(lit.)
- Boiling Point: 88-89 °C/1 mmHg(lit.)
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Refractive Index: n20/D 1.5194(lit.)
- PSA: 24.39000
- LogP: -0.22760
- Sensitiveness: Sensitive to humidity
- Solubility: Not determined
1,4,5,6-Tetrahydropyrimidine Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
1,4,5,6-Tetrahydropyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4,5,6-Tetrahydropyrimidine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-78028-0.1g |
1,4,5,6-tetrahydropyrimidine |
1606-49-1 | 95.0% | 0.1g |
$22.0 | 2025-03-21 | |
| Enamine | EN300-78028-5.0g |
1,4,5,6-tetrahydropyrimidine |
1606-49-1 | 95.0% | 5.0g |
$125.0 | 2025-03-21 | |
| TRC | T295550-25g |
1,4,5,6-Tetrahydropyrimidine |
1606-49-1 | 25g |
445.00 | 2021-07-17 | ||
| eNovation Chemicals LLC | D753707-5g |
Pyrimidine, 1,4,5,6-tetrahydro- |
1606-49-1 | 97% | 5g |
$195 | 2024-06-07 | |
| TRC | T295550-100g |
1,4,5,6-Tetrahydropyrimidine |
1606-49-1 | 100g |
1340.00 | 2021-07-17 | ||
| TRC | T295550-5g |
1,4,5,6-Tetrahydropyrimidine |
1606-49-1 | 5g |
$ 440.00 | 2022-06-02 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006181-1g |
0,97% |
1606-49-1 | 97% | 1g |
￥514 | 2024-05-25 | |
| TRC | T295550-5000mg |
1,4,5,6-Tetrahydropyrimidine |
1606-49-1 | 5g |
$534.00 | 2023-05-17 | ||
| Enamine | EN300-78028-0.05g |
1,4,5,6-tetrahydropyrimidine |
1606-49-1 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| TRC | T295550-2500mg |
1,4,5,6-Tetrahydropyrimidine |
1606-49-1 | 2500mg |
$316.00 | 2023-05-17 |
1,4,5,6-Tetrahydropyrimidine Related Literature
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Shiho Okazaki,Shinya Oishi,Tsukasa Mizuhara,Kazuya Shimura,Hiroto Murayama,Hiroaki Ohno,Masao Matsuoka,Nobutaka Fujii Org. Biomol. Chem. 2015 13 4706
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2. 460. Hydropyrimidines. Part III. Reduction of amino-pyrimidinesR. F. Evans J. Chem. Soc. 1964 2450
-
Huarui Wang,Chao Huang,Yanbing Han,Zhichao Shao,Hongwei Hou,Yaoting Fan Dalton Trans. 2016 45 7776
-
4. CCXLVII.—2-Phenyl-1 : 4 : 5 : 6-tetrahydropyrimidine and benzoyl-αγ-diaminopropaneGerald Eyre Kirkwood Branch,Arthur Walsh Titherley J. Chem. Soc. Trans. 1912 101 2342
-
5. 790. Hydropyrimidines. Part II. A new general synthesis of substituted 1,4,5,6-tetrahydropyrimidinesD. J. Brown,R. F. Evans J. Chem. Soc. 1962 4039
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